Cas no 1804857-76-8 (3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804857-76-8
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4874247
• Update Time: 2025-10-29

3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-5-3-6(11)8(9(12)13)15-7(5)1-2-14/h3,9H,1,4H2
• InChI Key： APXIVZRRMVMNHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(CC#N)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

Recent Advances in the Study of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804857-76-8)

3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1804857-76-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been explored for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising candidate for further investigation.

The synthesis of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile involves multi-step chemical reactions, often starting from commercially available pyridine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Key steps include chlorination, difluoromethylation, and acetonitrile functionalization, which have been optimized to enhance efficiency and scalability.

In terms of biological activity, preliminary studies suggest that this compound exhibits notable interactions with specific enzymes and receptors, particularly those involved in inflammatory and neurodegenerative pathways. Its difluoromethyl group is believed to contribute to its metabolic stability, while the chloromethyl moiety may enhance its binding affinity to target proteins. These properties make it a valuable scaffold for the development of novel therapeutic agents.

Recent publications have also highlighted the potential of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile in agrochemical applications. Its structural features are conducive to the design of pesticides and herbicides, with studies demonstrating its efficacy against a range of agricultural pests. The compound's mode of action appears to involve the inhibition of key metabolic pathways in target organisms, although further research is needed to fully elucidate these mechanisms.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as solubility, toxicity, and environmental impact must be addressed to ensure its suitability for large-scale use. Ongoing research aims to overcome these hurdles through structural modifications and formulation improvements.

In conclusion, 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile represents a versatile and intriguing compound with broad potential in both pharmaceutical and agrochemical fields. Continued research into its properties and applications is expected to yield significant advancements, paving the way for innovative solutions to pressing challenges in these industries.